molecular formula C10H13BrS B8756006 1-Bromo-2-iso-butylthiobenzene

1-Bromo-2-iso-butylthiobenzene

Cat. No. B8756006
M. Wt: 245.18 g/mol
InChI Key: QRAVGYAJPVYHCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-2-iso-butylthiobenzene is a useful research compound. Its molecular formula is C10H13BrS and its molecular weight is 245.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-2-iso-butylthiobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-2-iso-butylthiobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Bromo-2-iso-butylthiobenzene

Molecular Formula

C10H13BrS

Molecular Weight

245.18 g/mol

IUPAC Name

1-bromo-2-(2-methylpropylsulfanyl)benzene

InChI

InChI=1S/C10H13BrS/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8H,7H2,1-2H3

InChI Key

QRAVGYAJPVYHCU-UHFFFAOYSA-N

Canonical SMILES

CC(C)CSC1=CC=CC=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromobenzene thiol (10.0 g, 52.8 mmol, 1.0 eq.) in DMF (250 mL) was added K2CO3 (17.5 g, 126.7 mmol, 2.4 eq.) and isobutyl iodide (7.3 mL, 63.36 mmol, 1.2 eq). The reaction was warmed to about 40° C. and stirred overnight. The mixture was diluted with EtOAc (300 mL) and washed with water (100 mL) and brine (100 mL). The organic layer was extracted with EtOAc(2×). The combined organic extracts were dried (Na2SO4), filtered and concentrated to afford 1-bromo-2-isobutylsulfanyl-benzene (12.94 g, 52.8 mmol, 100%), which is then taken to the next step without any further purification. GCMS (EI): 244.0
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
17.5 g
Type
reactant
Reaction Step One
Quantity
7.3 mL
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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